Cas no 55119-91-0 (1H-Pyrazole, 3-chloro-4-nitro-5-pentyl-)

• Product Name: 1H-Pyrazole, 3-chloro-4-nitro-5-pentyl-
• CAS No: 55119-91-0
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• CID: 1594797
• Update Time: 2024-09-01

1H-Pyrazole, 3-chloro-4-nitro-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-chloro-4-nitro-5-pentyl-

• Inchi： 1S/C8H12ClN3O2/c1-2-3-4-5-6-7(12(13)14)8(9)11-10-6/h2-5H2,1H3,(H,10,11)
• InChI Key： AHSNHZJZYLVZKK-UHFFFAOYSA-N
• SMILES： N1C(CCCCC)=C([N+]([O-])=O)C(Cl)=N1

Computed Properties

• Exact Mass: 217.06196

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 370.5±37.0 °C(Predicted)
• PSA: 71.82
• pka: 7.31±0.50(Predicted)